Cas no 2228889-47-0 (3-(2-azidoethyl)-1H-indazole)

• Product Name: 3-(2-azidoethyl)-1H-indazole
• CAS No: 2228889-47-0
• MF: C₉H₉N₅
• MW: 187.201260328293
• CID: 6166114
• PubChem ID: 149860800
• Update Time: 2025-05-19

3-(2-azidoethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-1H-indazole
• EN300-1802819
• 2228889-47-0

• Inchi： 1S/C9H9N5/c10-14-11-6-5-9-7-3-1-2-4-8(7)12-13-9/h1-4H,5-6H2,(H,12,13)
• InChI Key： BZCZAVMUUJTSQN-UHFFFAOYSA-N
• SMILES： N1C(CCN=[N+]=[N-])=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 187.08579531g/mol
• Monoisotopic Mass: 187.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43Ų

Additional information on 3-(2-azidoethyl)-1H-indazole

Comprehensive Guide to 3-(2-azidoethyl)-1H-indazole (CAS No. 2228889-47-0): Properties, Applications, and Research Insights

The chemical compound 3-(2-azidoethyl)-1H-indazole (CAS No. 2228889-47-0) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. As an azido-functionalized indazole derivative, this compound serves as a valuable building block in medicinal chemistry and drug discovery. Researchers are particularly interested in its click chemistry compatibility, which enables efficient conjugation with various biomolecules through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions.

Recent studies highlight the growing importance of indazole-based compounds in developing kinase inhibitors and other therapeutic agents. The 3-(2-azidoethyl) modification provides a versatile handle for further chemical modifications, making this compound particularly useful for proteolysis-targeting chimera (PROTAC) development - one of the hottest topics in current drug discovery. Pharmaceutical companies are actively exploring azide-containing small molecules like this for targeted protein degradation strategies.

From a structural perspective, 3-(2-azidoethyl)-1H-indazole combines the privileged indazole scaffold with a flexible azidoethyl side chain. This combination offers several advantages: the indazole core provides excellent binding affinity to various biological targets, while the azide group enables straightforward bioconjugation. The compound's molecular weight (201.23 g/mol) and moderate lipophilicity make it suitable for medicinal chemistry optimization and biological probe development.

In synthetic chemistry applications, 3-(2-azidoethyl)-1H-indazole serves as a key intermediate for preparing more complex molecules. Its azide functionality allows for efficient coupling with alkynes, making it valuable for combinatorial chemistry libraries and high-throughput screening platforms. Recent publications demonstrate its utility in creating fluorescence-labeled probes for studying enzyme mechanisms and protein-protein interactions.

The stability profile of 3-(2-azidoethyl)-1H-indazole makes it particularly suitable for various experimental conditions. Unlike some azide-containing compounds that may decompose under certain conditions, this derivative shows excellent stability at room temperature when stored properly. This characteristic has increased its popularity among researchers working on long-term biological studies and material science applications.

Market analysis indicates growing demand for functionalized indazole derivatives, with 3-(2-azidoethyl)-1H-indazole being one of the sought-after compounds. Pharmaceutical companies and contract research organizations are increasingly incorporating such click chemistry-ready building blocks into their drug discovery pipelines. The global market for specialty chemical intermediates like this is projected to grow steadily, driven by advancements in bioconjugation techniques and targeted drug delivery systems.

Quality control aspects of 3-(2-azidoethyl)-1H-indazole production have become increasingly important. Reputable suppliers now provide comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry confirmation. These quality measures ensure researchers can reliably use this compound for sensitive applications like biological target validation and mechanism-of-action studies.

From a safety perspective, proper handling procedures should be followed when working with 3-(2-azidoethyl)-1H-indazole. While not classified as hazardous under standard conditions, researchers should employ standard laboratory precautions. The compound's material safety data sheet (MSDS) provides detailed handling instructions, particularly regarding its azide functional group and appropriate storage conditions.

Future research directions for 3-(2-azidoethyl)-1H-indazole include exploring its potential in antibody-drug conjugates (ADCs) development and chemical biology tools. The compound's ability to serve as a linker between targeting moieties and payload molecules makes it particularly interesting for next-generation targeted therapeutics. Additionally, its applications in bioorthogonal chemistry continue to expand as researchers develop new conjugation strategies.

For synthetic chemists, the preparation of 3-(2-azidoethyl)-1H-indazole typically involves multi-step synthesis from commercially available indazole precursors. Recent methodological improvements have increased yields and purity, making the compound more accessible for research purposes. Optimization of synthetic routes remains an active area of investigation, particularly for large-scale production.

In conclusion, 3-(2-azidoethyl)-1H-indazole (CAS No. 2228889-47-0) represents a versatile and valuable compound in modern chemical research. Its unique combination of indazole core structure and azide functionality positions it as an important tool for drug discovery, chemical biology, and materials science. As research into targeted molecular therapies and bioconjugation techniques advances, the significance of such well-designed chemical building blocks will likely continue to grow.